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Compound of Interest

5-Chloro-3-fluoro-N-methylpyridin-
Compound Name:
2-amine

cat. No.: B1366528

An In-Depth Technical Guide to the Molecular Weight of 5-Chloro-3-fluoro-N-methylpyridin-
2-amine

This guide provides a detailed overview of the molecular weight of 5-Chloro-3-fluoro-N-
methylpyridin-2-amine, a compound of interest for researchers, scientists, and professionals
in the field of drug development.

Molecular Composition and Weight

The molecular formula for 5-Chloro-3-fluoro-N-methylpyridin-2-amine is CeHeCIFN2.[1][2]
The molecular weight is a critical parameter for a wide range of applications, from reaction
stoichiometry to the interpretation of analytical data. The calculated molecular weight, based on
the atomic masses of its constituent elements, is approximately 160.58 g/mol .[1]

Data Presentation: Atomic Composition and Molecular
Weight Contribution

The following table details the contribution of each element to the overall molecular weight of
the compound.
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] . Total
Atomic Weight o
Element Symbol Count ( ) Contribution
amu
(amu)
Carbon C 6 12.011 72.066
Hydrogen H 6 1.008 6.048
Chlorine Cl 1 35.45 35.45
Fluorine F 1 18.998 18.998
Nitrogen N 2 14.007 28.014

Total 160.576

Note: Atomic weights are based on IUPAC standard atomic weights and may vary slightly
based on isotopic abundance.[3][4][5][6][7][8][°]

Experimental Determination of Molecular Weight

While the theoretical molecular weight provides a precise value, experimental verification is
essential for confirming the identity and purity of a synthesized compound. Mass spectrometry
is the primary technique employed for this purpose.

Experimental Protocol: Molecular Weight Determination
by Mass Spectrometry

Objective: To experimentally determine the molecular weight of 5-Chloro-3-fluoro-N-
methylpyridin-2-amine.

Methodology:
e Sample Preparation:

o Dissolve a small quantity (typically <1 mg) of the synthesized 5-Chloro-3-fluoro-N-
methylpyridin-2-amine in a suitable volatile solvent (e.g., methanol, acetonitrile) to a final
concentration of approximately 1 pg/mL.
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o Ensure the sample is fully dissolved to prevent clogging of the instrument's sample
introduction system.

e |nstrumentation:

o A high-resolution mass spectrometer (e.g., Time-of-Flight (TOF), Orbitrap) is preferred for
accurate mass determination.

o Electrospray ionization (ESI) is a common ionization technique for this type of molecule.
e Mass Spectrometry Analysis:

o Infusion: The prepared sample solution is introduced into the mass spectrometer's ion
source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 pL/min).

o lonization: In the ESI source, a high voltage is applied to the sample solution, causing it to
form a fine spray of charged droplets. As the solvent evaporates, the analyte molecules
become charged, typically forming protonated molecules [M+H]* in positive ion mode.

o Mass Analysis: The generated ions are then guided into the mass analyzer, which
separates them based on their mass-to-charge ratio (m/z).

o Detection: The separated ions are detected, and a mass spectrum is generated, which
plots ion intensity versus m/z.

o Data Analysis:
o The mass spectrum will show a peak corresponding to the protonated molecule [M+H]*.

o The m/z value of this peak is recorded. To determine the molecular weight (M) of the
neutral molecule, subtract the mass of a proton (approximately 1.007 amu) from the
observed m/z value.

o The presence of chlorine will result in a characteristic isotopic pattern, with a peak for the
35Cl isotope and a smaller peak (approximately one-third the intensity) at M+2 for the 37Cl
isotope, further confirming the compound's identity.
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Workflow and Pathway Visualization

The following diagrams illustrate the logical workflow for the determination of the molecular
weight of 5-Chloro-3-fluoro-N-methylpyridin-2-amine.
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Caption: Theoretical Molecular Weight Calculation Workflow.
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Caption: Experimental Molecular Weight Determination Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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